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Compound of Interest

Compound Name: Dihydroxytartaric acid

Cat. No.: B1585207 Get Quote

Essential Safety and Handling Guide for
Dihydroxytartaric Acid
This guide provides critical safety, handling, and disposal protocols for Dihydroxytartaric acid,

tailored for researchers, scientists, and drug development professionals. Adherence to these

procedures is vital for ensuring personal safety and environmental protection in the laboratory.

Hazard Identification and Personal Protective
Equipment (PPE)
Dihydroxytartaric acid, also known as Tartaric acid, is a chemical that requires careful

handling due to its potential hazards. It is known to cause serious eye damage and may cause

skin and respiratory tract irritation[1][2][3][4]. The sodium salt of a similar compound, 2,4-

Dihydroxy-3,3-dimethyl-butanoic acid, is classified as causing severe skin burns and eye

damage, suggesting that Dihydroxytartaric acid should be handled with similar or greater

caution[5].

The following table summarizes the recommended personal protective equipment for handling

Dihydroxytartaric acid.
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Body Part Recommended Protection Rationale

Eyes/Face

Chemical safety goggles are

mandatory. A face shield

should be worn over goggles

during operations with a higher

risk of splashing.[5][6]

To protect against splashes

that can cause severe eye

damage.[2][3][5]

Hands

Chemical-resistant gloves,

such as neoprene or nitrile

rubber, should be worn at all

times.[5][6] Gloves should be

inspected for any signs of

degradation or perforation

before use.[5]

To prevent skin contact and

potential irritation or burns.[1]

[5]

Body
A knee-length laboratory coat,

fully buttoned, is required.[5]

To protect the skin and

personal clothing from spills.[1]

[5]

Feet
Closed-toe shoes must be

worn.[5]

To protect feet from accidental

spills.[5]

Respiratory

A NIOSH/MSHA or European

Standard EN 149 approved

respirator should be used if

exposure limits are exceeded

or if irritation is experienced,

especially when handling the

powder form which can

generate dust.[1][7]

To prevent respiratory tract

irritation from dust or aerosols.

[1][8]

Operational Plan for Safe Handling
A systematic approach to handling Dihydroxytartaric acid is crucial for minimizing risks. The

following step-by-step operational plan should be followed.

1. Pre-Handling Preparations:
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Ensure that an emergency eyewash station and safety shower are readily accessible.

Verify that all required PPE is available and in good condition.

Handle the chemical in a well-ventilated area, preferably within a chemical fume hood, to

minimize inhalation of dust or aerosols.[5]

Keep a spill kit readily available.

2. Handling Procedures:

Avoid contact with eyes, skin, and clothing.[1]

Minimize dust generation and accumulation when working with the solid form.[1]

Wash hands thoroughly after handling the substance.[8]

Keep the container tightly closed when not in use.[1]

Store in a cool, dry, well-ventilated area away from incompatible substances such as bases,

strong oxidizing agents, and reducing agents.[1][3]

3. Emergency First Aid Procedures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1][4]

Skin Contact: Remove contaminated clothing and shoes. Flush the skin with plenty of water

for at least 15 minutes. Get medical aid if irritation develops or persists.[1]

Inhalation: Move the individual to fresh air immediately. If breathing is difficult, provide

oxygen. Seek immediate medical attention.[1][5]

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

with water and have them drink 2-4 cupfuls of milk or water. Seek immediate medical

attention.[1]
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Proper disposal of Dihydroxytartaric acid and its contaminated waste is essential to prevent

environmental contamination.

1. Waste Segregation and Collection:

Do not mix Dihydroxytartaric acid waste with other waste streams.[8]

Collect solid waste, such as contaminated gloves and paper towels, in a clearly labeled,

sealable, and chemically compatible container.

Collect liquid waste in a dedicated, leak-proof, and sealed container.

2. Neutralization of Small Spills (if permissible by institutional policy):

For small spills of diluted acid, you may be able to neutralize it.

First, dilute the acid further with water if it is concentrated.[5]

Slowly add a weak base, such as sodium bicarbonate, while stirring continuously until the pH

is between 5 and 9.[5]

Caution: The toxicity of the neutralized product may not be well-documented. If there is any

uncertainty, treat the waste as hazardous.[5]

3. Disposal of Hazardous Waste:

For larger quantities or if the toxicity of the neutralized product is unknown, the waste must

be disposed of as hazardous chemical waste.[5]

Label the waste container clearly with "Hazardous Waste" and the full chemical name

"Dihydroxytartaric acid".[9]

Store the sealed waste container in a designated, secure, and well-ventilated hazardous

waste accumulation area.[9]

Arrange for disposal through a licensed hazardous waste disposal service or your

institution's Environmental Health and Safety (EHS) department.[9]
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Emergency Spill Response Workflow
The following diagram outlines the procedural flow for responding to a chemical spill of

Dihydroxytartaric acid.
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Immediate Actions

Containment & Cleanup

Disposal

Follow-up

Spill Occurs

Alert personnel in the area
and evacuate if necessary

Don appropriate PPE
(gloves, goggles, lab coat, respirator)

Contain the spill with
absorbent material

Clean up the spill using a spill kit

Decontaminate the area

Collect waste in a labeled,
sealed hazardous waste container

Dispose of waste through
EHS or a licensed contractor

Report the incident to the supervisor

Restock the spill kit

Click to download full resolution via product page

Caption: Workflow for handling a Dihydroxytartaric acid spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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